3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine
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Description
3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.38. The purity is usually 95%.
The exact mass of the compound (4-Methylthiophen-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has focused on the synthesis of new compounds incorporating (4-Methylthiophen-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone or structurally related moieties, demonstrating significant antimicrobial activity. For instance, studies have explored the synthesis of various piperidine- and pyridine-derivatives, highlighting their potential as antimicrobial agents against a range of bacterial and fungal pathogens. These compounds have been synthesized through multi-step reactions, with their structures confirmed via spectroanalytical techniques such as FT-IR, 1H NMR, and mass spectrometry. The antimicrobial efficacy of these derivatives suggests their potential application in combating microbial resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Structural and Molecular Studies
In-depth structural and molecular studies have been conducted on compounds related to (4-Methylthiophen-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone, providing insights into their chemical properties and potential interactions with biological targets. For example, the crystal structure analysis of certain derivatives has revealed interesting conformational aspects and potential for forming hydrogen bonds, which could be crucial for their biological activities. These studies often utilize advanced techniques like X-ray diffraction and molecular docking to understand the compounds' structures and interactions at the molecular level (Kloubert, Kretschmer, Görls, & Westerhausen, 2012).
Potential as Anticancer Agents
There has also been exploration into the potential anticancer properties of compounds structurally related to (4-Methylthiophen-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone. These studies involve synthesizing novel heterocyclic compounds and evaluating their anticancer activity against various cancer cell lines. The promising results from these studies suggest the potential of these compounds in developing new anticancer therapies, further highlighting the broad applicability of (4-Methylthiophen-2-yl)(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone-related compounds in scientific research and medicine (Katariya, Vennapu, & Shah, 2021).
Properties
IUPAC Name |
(4-methylthiophen-2-yl)-(3-pyridazin-3-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S/c1-11-8-13(21-10-11)15(19)18-7-3-4-12(9-18)20-14-5-2-6-16-17-14/h2,5-6,8,10,12H,3-4,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXCRRLAUGOSUQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)N2CCCC(C2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.